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Compound of Interest

Compound Name: 1-Propene-1-thiol

Cat. No.: B1234351

Disclaimer: This document provides guidance on the proper disposal of 1-Propene-1-thiol
based on available safety data for structurally similar compounds, such as 1-Propanethiol.
Researchers should always consult their institution's Environmental Health and Safety (EHS)
department for specific protocols and regulations.

l. Immediate Safety and Handling Precautions

1-Propene-1-thiol, like other thiols, is a hazardous chemical that requires careful handling in a
well-ventilated area, preferably within a chemical fume hood. It is a highly flammable liquid and
vapor, harmful if swallowed, and may cause an allergic skin reaction.[1][2][3] Additionally, it is
very toxic to aquatic life with long-lasting effects.[1][3]

Personal Protective Equipment (PPE): When handling 1-Propene-1-thiol, the following PPE is
mandatory:

o Eye/Face Protection: Chemical safety goggles or a face shield.[3]

o Skin Protection: Flame-retardant antistatic protective clothing and chemical-resistant gloves
(e.g., nitrile rubber).[3]

» Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[4]
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Il. Quantitative Hazard Data Summary

The following table summarizes the key hazard information for 1-Propanethiol, a close

structural analog of 1-Propene-1-thiol.

Hazard Classification GHS Category Hazard Statement

H225: Highly flammable liquid

Flammable liquids Category 2
and vapour.[1][2]
. H302: Harmful if swallowed.[1]
Acute toxicity, Oral Category 4 2]
) o H317: May cause an allergic
Skin sensitization Sub-category 1B

skin reaction.[1][2]

Hazardous to the aquatic
environment, short-term Category Acute 1 H400: Very toxic to aquatic life.
(Acute)

Hazardous to the aquatic ) o
) ] H410: Very toxic to aquatic life
environment, long-term Category Chronic 1

with long lasting effects.[1
(Chronic) J J ]

lll. Step-by-Step Disposal Protocol

1

. Waste Collection:
Collect waste 1-Propene-1-thiol in a dedicated, properly labeled, and sealed container.

The container should be made of a compatible material (e.g., glass or high-density
polyethylene) and kept closed when not in use.

Label the container clearly with "Hazardous Waste," "Flammable Liquid," "Toxic," and the
chemical name "1-Propene-1-thiol."

. Storage of Waste:
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Store the waste container in a well-ventilated, cool, and designated hazardous waste
accumulation area.[2]

Keep the container away from heat, sparks, open flames, and other ignition sources.[1][2]

Ensure the storage area is separated from strong oxidants, strong bases, and strong acids.

[2]

. Spill Management:

In case of a spill, immediately evacuate the area and remove all ignition sources.

Ventilate the area.

Wear appropriate PPE as described in Section I.

Absorb the spill with an inert material such as vermiculite, sand, or earth.[5]

Collect the contaminated absorbent material into a sealed container for disposal as
hazardous waste.

Do not allow the spilled material to enter drains or waterways.[2]

. Final Disposal:

Never dispose of 1-Propene-1-thiol down the drain.[6]

The primary and recommended method of disposal is through an approved hazardous waste
disposal facility.[4] Contact your institution's EHS department to arrange for pickup and
disposal.

For small quantities, chemical treatment may be a possibility but should only be performed
by trained personnel with a thorough understanding of the reaction and its hazards. One
possible method for related sulfur compounds involves oxidation with sodium hypochlorite
solution.[1] However, this reaction can be vigorous and may produce toxic or flammable
gases.[1] This method is not explicitly recommended for 1-Propene-1-thiol without further
risk assessment and validation.
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IV. Logical Workflow for Disposal

Preparation & Collection

Identify 1-Propene-1-thiol Waste

Safety First

Spill Emergency
Wear Appropriate PPE Spill Occurs
Collect in Labeled, Sealed Container Evacuate & Remove Ignition Sources
Proper Storage
Interim [Storage
Store in Designated Cool, Ventilated Area Contain with Inert Absorbent
Keep Away from Ignition Sources & Incompatibles Collect Contaminated Material for Disposal

Ready for Disposal Dispose as Hazardous Waste

Final Disposal Path¢

Contact Institutional EHS for Pickup

'

Arrange for Licensed Hazardous Waste Contractor

Transport to Approved Waste Disposal Plant

Click to download full resolution via product page
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Caption: Logical workflow for the safe disposal of 1-Propene-1-thiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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